2-{[2-Nitro-4-(pyrrolidine-1-sulfonyl)phenyl]sulfanyl}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[2-Nitro-4-(pyrrolidine-1-sulfonyl)phenyl]sulfanyl}benzoic acid, also known as NPSB or NSB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a sulfhydryl-reactive reagent that is used to modify proteins and peptides, making it an essential tool for studying protein function and structure.
Scientific Research Applications
Synthesis and Chemical Transformation
- 2-{[2-Nitro-4-(pyrrolidine-1-sulfonyl)phenyl]sulfanyl}benzoic acid has been used in novel ring synthesis involving Truce–Smiles type rearrangements, demonstrating its utility in creating complex molecular structures (Kimbaris et al., 2004).
Biological and Medicinal Research
- Compounds related to this acid have been synthesized for evaluating their in vitro activity against Leishmania strains, showing potential as antileishmanial agents (Rodriguez et al., 2020).
Material Science
- Derivatives of this compound have been used in the synthesis of transparent polyimides, showcasing applications in materials science for creating substances with high refractive indices and small birefringence (Tapaswi et al., 2015).
Organocatalysis
- Related pyrrolidine-based catalysts, which include sulfanyl groups, have been developed for stereoselective chemical reactions, illustrating the role of such compounds in enhancing reaction specificity and yield (Singh et al., 2013).
Supramolecular Chemistry
- This acid's derivatives have been instrumental in synthesizing metal-organic frameworks, contributing to the development of complex structures with potential applications in catalysis and gas storage (Geng et al., 2014).
Enzyme Inhibition Studies
- Similar compounds have been explored as inhibitors of enzymes like thymidylate synthase, highlighting their potential in drug discovery for diseases like cancer (Gangjee et al., 1996).
Metabolic Studies
- Studies have been conducted on the oxidative metabolism of related compounds, providing insights into how such molecules are processed in biological systems (Hvenegaard et al., 2012).
Mechanism of Action
Target of Action
The primary targets of the compound “2-{[2-Nitro-4-(pyrrolidine-1-sulfonyl)phenyl]sulfanyl}benzoic acid” are currently unknown. The compound is a relatively new entity and research is ongoing to identify its specific targets and their roles in biological systems .
Mode of Action
Like many sulfonamide derivatives, it may interact with its targets through the formation of hydrogen bonds and ionic interactions .
Pharmacokinetics
Based on its molecular weight (40845 g/mol) , it is expected to have reasonable bioavailability
Result of Action
The molecular and cellular effects of the compound’s action are currently unknown. As research progresses, these effects will be better understood, providing valuable insights into the compound’s potential therapeutic applications .
properties
IUPAC Name |
2-(2-nitro-4-pyrrolidin-1-ylsulfonylphenyl)sulfanylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O6S2/c20-17(21)13-5-1-2-6-15(13)26-16-8-7-12(11-14(16)19(22)23)27(24,25)18-9-3-4-10-18/h1-2,5-8,11H,3-4,9-10H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBYAVTWMQOVXKP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC(=C(C=C2)SC3=CC=CC=C3C(=O)O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.